Cas no 919117-56-9 (1,2,4-Oxadiazole, 3-(4-fluorophenyl)-5-(1-phenyl-1H-1,2,3-triazol-4-yl)-)

• Product Name: 1,2,4-Oxadiazole, 3-(4-fluorophenyl)-5-(1-phenyl-1H-1,2,3-triazol-4-yl)-
• CAS No: 919117-56-9
• MF: C₁₆H₁₀FN₅O
• MW: 307.281905651093
• CID: 765700
• PubChem ID: 71425536
• Update Time: 2025-04-19

1,2,4-Oxadiazole, 3-(4-fluorophenyl)-5-(1-phenyl-1H-1,2,3-triazol-4-yl)- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Oxadiazole, 3-(4-fluorophenyl)-5-(1-phenyl-1H-1,2,3-triazol-4-yl)-
• 3-(4-fluorophenyl)-5-(1-phenyltriazol-4-yl)-1,2,4-oxadiazole
• 3-(4-Fluorophenyl)-5-(1-phenyl-1H-1,2,3-triazol-4-yl)-1,2,4-oxadiazole
• 919117-56-9
• DTXSID30844318

• Inchi： 1S/C16H10FN5O/c17-12-8-6-11(7-9-12)15-18-16(23-20-15)14-10-22(21-19-14)13-4-2-1-3-5-13/h1-10H
• InChI Key： NAEMNTNGZAFKDE-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1=NOC(C2=CN(C3C=CC=CC=3)N=N2)=N1

Computed Properties

• Exact Mass: 307.08693812g/mol
• Monoisotopic Mass: 307.08693812g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 69.6Ų